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Compound of Interest |

1-[4-
Compound Name: (Aminomethyl)phenyl]pyrrolidin-2-

one

Cat. No.: B1270635

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and laboratory use
of 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one. The information herein is compiled from
safety data for structurally related compounds and general laboratory best practices, as specific
data for this compound is limited.

Chemical and Physical Properties

Quantitative data for 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one is not readily available. The
following table summarizes known properties of related pyrrolidinone compounds to provide an
estimate of characteristics.
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Value (for related .
Property Citation
compounds)

Molecular Formula C11H14N20 [1]

_ 190.24 g/mol (base) / 226.70
Molecular Weight [2]
g/mol (HCI salt)

) Likely a solid at room
Physical State [3]
temperature.

189 - 190 °F / 87 - 88 °C (for

Boiling Point .
Pyrrolidine)
_ 0.852 g/cm3 (at 77 °F / 25 °C
Density o
for Pyrrolidine)
Solubility Soluble in water. [3]

0.22 (at 77 °F / 25 °C for

Partition Coefficient (log Pow) o
Pyrrolidine)

Safety and Hazard Information

As a specific Safety Data Sheet (SDS) for 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one is not
available, the hazard profile is inferred from related compounds like 1-Phenyl-2-pyrrolidinone
and other pyrrolidine derivatives.[4][5]

Potential Hazards:

Skin Irritation: May cause skin irritation.[4][5]

Eye Irritation: May cause serious eye irritation.[4][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[4][5]

Harmful if Swallowed: Ingestion may be harmful.

Precautionary Measures:
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e Use in a well-ventilated area, preferably under a chemical fume hood.[6]

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat.[7]

¢ Avoid breathing dust, fumes, or vapors.[7]
e Wash hands thoroughly after handling.[6]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from heat, sparks, and open flames.[6]

Handling and Storage Protocols
General Handling Workflow

The following diagram outlines the general workflow for handling 1-[4-
(Aminomethyl)phenyl]pyrrolidin-2-one powder in a laboratory setting.
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General Workflow for Handling Chemical Powder

Don Personal Protective Equipment (PPE)
(Lab coat, gloves, safety glasses)

i

Work in a Ventilated Area
(e.g., Chemical Fume Hood)

,

Retrieve Compound from Storage

i

Allow to Equilibrate to Room Temperature

,

Weigh the Desired Amount

i

Dissolve in Appropriate Solvent

i

Properly Label the Solution

i

Return Stock Compound to Storage

i

Clean Work Area and Dispose of Waste

,

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for handling solid chemical compounds.
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Storage Conditions

Proper storage is crucial to maintain the integrity of the compound.

Parameter Recommendation Citation

Store in a cool, dry place.
Temperature Recommended storage at 2- [8]

8°C for long-term stability.

Store under an inert

atmosphere (e.g., argon or
Atmosphere nitrogen) if possible, as some [3]

related compounds may be

sensitive to air and moisture.

Keep in a tightly sealed, light-
] resistant container to prevent
Container ] ] [31[6]
degradation from light and

moisture.

Avoid storage with strong
Incompatibilities oxidizing agents, strong acids, [31[6]

and strong bases.

Experimental Protocols
Preparation of a Stock Solution

This protocol describes the preparation of a stock solution from the solid form of 1-[4-
(Aminomethyl)phenyl]pyrrolidin-2-one (or its hydrochloride salt).

Materials:
e 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one (solid)
o Appropriate solvent (e.g., sterile, nuclease-free water, DMSO, or ethanol)

o Calibrated analytical balance
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Spatula

Weighing paper or boat

Volumetric flask

Pipettes

Vortex mixer or sonicator

Sterile, light-protecting storage tubes

Procedure:

Preparation: Ensure all glassware is clean and dry. Work in a chemical fume hood.

Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh the
desired mass of the compound.

Transfer: Transfer the weighed compound into a volumetric flask of the appropriate size.

Dissolution: Add a portion of the chosen solvent to the volumetric flask, approximately half of
the final volume.

Mixing: Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer or
sonicator to aid dissolution.

Final Volume: Once the solid is completely dissolved, add the solvent to the calibration mark
on the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled, light-protecting
tubes for storage at the recommended temperature (e.g., -20°C or -80°C) to minimize freeze-
thaw cycles.

Potential Degradation Pathways
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While specific stability studies on 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one are not
available, related pyrrolidinone structures can undergo degradation.[9] Understanding these
potential pathways is important for proper handling and experimental design.

Potential Degradation Pathways

Degradation Processes

1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one

Atible Lactam Ring &minomethyl & Phenyl m

Hydrolysis o Photolysis
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Ring-Opened Product Oxidized Derivatives Photodegradation Products

Click to download full resolution via product page

Caption: Potential degradation pathways for pyrrolidinone-containing compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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